Cas no 2126177-14-6 (1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol)

• Product Name: 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol
• CAS No: 2126177-14-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4638198
• Update Time: 2025-10-25

1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Methyl-1H-imidazol-1-yl)methyl]cyclobutan-1-ol
• 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol

• Inchi： 1S/C9H14N2O/c1-8-10-5-6-11(8)7-9(12)3-2-4-9/h5-6,12H,2-4,7H2,1H3
• InChI Key： VRBWFKVWWKEJBB-UHFFFAOYSA-N
• SMILES： C1(CN2C(C)=NC=C2)(O)CCC1

Additional information on 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol

Research Briefing on 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol (CAS: 2126177-14-6): Recent Advances and Applications

In recent years, the compound 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol (CAS: 2126177-14-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and cyclobutane structural motifs, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that reduced reaction times by 40% while maintaining high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

From a biological perspective, 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol has exhibited notable activity as a modulator of specific enzymatic pathways. Recent in vitro and in vivo studies have highlighted its potential as an inhibitor of cytochrome P450 enzymes, which play a crucial role in drug metabolism. This property makes it a candidate for use in combination therapies to enhance the efficacy of other pharmaceuticals. Additionally, preliminary data suggest that the compound may have anti-inflammatory and neuroprotective effects, though further research is needed to elucidate the underlying mechanisms.

In the context of drug development, the pharmacokinetic profile of 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol has been a focal point of recent investigations. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These attributes position the compound as a viable candidate for central nervous system (CNS) targeting therapies. However, challenges remain in optimizing its metabolic stability to reduce rapid clearance in vivo.

Looking ahead, the potential clinical applications of 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol are being explored in several therapeutic areas. Early-stage trials are investigating its use in neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its neuroprotective properties. Furthermore, its role in oncology is under scrutiny, with studies examining its ability to sensitize cancer cells to conventional chemotherapy agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice.

In conclusion, 1-(2-methyl-1H-imidazol-1-yl)methylcyclobutan-1-ol (CAS: 2126177-14-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications will be essential to fully realize its benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its role in future drug development.